Cas no 5455-57-2 ( )
structure
Product Name:
CAS No:5455-57-2
MF:C24H50O6S2
MW:498.780206203461
CID:941946
PubChem ID:229596
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-decylsulfonyloxybutyl decane-1-sulfonate
- butane-1,4-diyl didecane-1-sulfonate
- NSC23375
- 5455-57-2
- DTXSID40281896
- NSC-23375
-
-
- Inchi: 1S/C24H50O6S2/c1-3-5-7-9-11-13-15-19-23-31(25,26)29-21-17-18-22-30-32(27,28)24-20-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
- InChI Key: RTVJBRKHUBGKRE-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCC)(=O)(=O)OCCCCOS(CCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 498.30500
- Monoisotopic Mass: 498.305
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 25
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.04
- Boiling Point: 626.3°C at 760 mmHg
- Flash Point: 332.6°C
- Refractive Index: 1.472
- PSA: 103.50000
- LogP: 8.90240
Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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